Isonitrosoacetone

• IUPAC Name: (1E)-1-hydroxyiminopropan-2-one
• InChI: InChI=1S/C3H5NO2/c1-3(5)2-4-6/h2,6H,1H3/b4-2+
• InChI Key: OVGLVOLWBBGQHS-DUXPYHPUSA-N
• Canonical SMILES: CC(=O)C=NO
• Isomeric SMILES: CC(=O)/C=N/O
• Molecular Formula: C3H5NO2
• DSSTOX Substance ID: DTXSID0073162
• Molecular Weight: 87.08 g/mol
• Physical Description: Solid; [Merck Index]
• Vapor Pressure: 0.2 [mmHg]
• CAS RN: 306-44-5, 17280-41-0, 31915-82-9

Description

Isonitrosoacetone is a chemical compound that has been studied in various contexts, particularly in the formation of coordination compounds with metals such as nickel, palladium, cobalt, and copper. The compound is known for its ability to act as a ligand, coordinating with metal ions to form complexes with interesting structural and chemical properties .

Synthesis Analysis

The synthesis of isonitrosoacetone derivatives has been explored through different methods. An improved synthesis approach for isonitrosoacetanilides involves the acylation of aniline derivatives with diacetoxyacetyl chloride, followed by a reaction with hydroxylamine hydrochloride. This method has been shown to be effective for a variety of aniline derivatives, including those with poor aqueous solubility and electron-rich ortho-substituents . Additionally, the synthesis of 4-(3-methyl-2-butenoxy) isonitrosoacetophenone, a stress metabolite induced by gamma-irradiation in Citrus, has been reported, highlighting the compound's antifungal and antioxidant activities .

Molecular Structure Analysis

The molecular structure of isonitrosoacetone complexes has been a subject of interest. For instance, nickel(II) and palladium(II) complexes with isonitrosoacetone imines exhibit different coordination modes, with the isonitroso group coordinating through nitrogen or oxygen atoms depending on the metal and the specific ligand involved . Similarly, copper(II) and nickel(II) complexes with N,N'-ethylenebis(acetylacetoneimine) have been characterized as having planar structures, with the nature of the ligand bonding to the metal ion being a focal point of the studies .

Chemical Reactions Analysis

The reactivity of isonitrosoacetone complexes has been investigated, particularly in the context of amine-exchange reactions. The structures of nickel(II) and palladium(II) complexes influence their reactivity, with the coordination mode of the isonitroso group playing a significant role . Moreover, the nitrosation of copper(II) and nickel(II) complexes has been studied using nitric oxide and nitrite ion, leading to the formation of isonitroso derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of isonitrosoacetone complexes have been extensively studied through various analytical techniques. The molar conductance, molecular weight, magnetic moment, and spectroscopic characteristics (infrared, proton nuclear magnetic resonance, and electronic spectra) of nickel(II) and palladium(II) complexes have been examined to understand their properties . The coordination compounds of cobalt, nickel, and copper with isonitrosoacetone benzoylhydrazone have been shown to exhibit pseudooctahedral coordination geometry, with the hydrazone acting as a tridentate O,N,N-donor ligand. The thermal behavior of these compounds includes dehydration, deaquation, deamination, and complete thermal decomposition at various temperature ranges .

Scientific Research Applications

Spectroscopy and Molecular Structure

• Infrared Spectra : The infrared absorption spectra of isonitrosoacetone in solutions have been extensively studied, revealing insights into its molecular form and the assignment of observed bands in the rock-salt region. These studies contribute significantly to the understanding of isonitrosoacetone's molecular structure and its spectral features (Kimura et al., 1960).

Chemical Complexes and Reactions

• Nitrosation in Metal Complexes : Research has explored the nitrosation of metal complexes using isonitroso derivatives, particularly in copper(II) and nickel(II) complexes. This includes studies on the nature of bonding and the structural properties of these complexes, providing valuable information for inorganic chemistry and material science (Bose & Patel, 1971).
• Coordination Compounds : The formation of coordination compounds with metals like cobalt, nickel, and copper using isonitrosoacetone has been investigated. These studies have implications for the development of new materials with specific chemical and physical properties (Tsapkov, 2002).

Synthesis and Derivatives

• Derivatives with Antineoplastic Properties : Derivatives of acetylformamide oxime, which include isonitrosoacetone, have been synthesized and tested for their cytostatic properties. Some of these derivatives showed potential as antineoplastic agents, highlighting isonitrosoacetone's role in the development of new pharmaceutical compounds (Poplavskaya et al., 1981).
• Synthesis of Nitrosopyridinols : Isonitrosoacetone's role in the synthesis of nitrosopyridinols, a category of chemical compounds with various applications, has been explored. This research is valuable for the synthesis of new compounds with specific chemical properties (Suboch et al., 1983).

Industrial and Engineering Applications

• Polymer Research : Studies have investigated the use of polymers like poly(N-isopropyl acrylamide) in various industrial applications, including drug crystallization, where isonitrosoacetone plays a role as a component. Such research is crucial for developing new materials and methods in pharmaceutical and material engineering sectors (Munk et al., 2011).

Mechanism of Action

Target of Action

Isonitrosoacetone, also known as anti-Pyruvic aldehyde 1-oxime, is primarily an acetylcholinesterase reactivator . Acetylcholinesterase is an enzyme that plays a crucial role in nerve function by breaking down the neurotransmitter acetylcholine, which is involved in transmitting signals in the nervous system.

Mode of Action

This can help regulate nerve signal transmission and maintain the balance of neurotransmitters in the nervous system .

Biochemical Pathways

By enhancing acetylcholinesterase activity, Isonitrosoacetone may affect the regulation of acetylcholine levels, influencing various physiological processes such as muscle contraction, heart rate, and memory .

Result of Action

The molecular and cellular effects of Isonitrosoacetone’s action are largely dependent on its role as an acetylcholinesterase reactivator. By enhancing the activity of acetylcholinesterase, it can help regulate the levels of acetylcholine, a key neurotransmitter, thereby potentially influencing nerve signal transmission and various physiological processes .

Safety and Hazards

Isonitrosoacetone is classified as a skin irritant (Category 2), serious eye irritant (Category 2), and may cause respiratory irritation (Category 3). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.